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Compound of Interest

Compound Name: Oxamyl oxime

Cat. No.: B8686249 Get Quote

Analyte: Oxamyl Oxime (Methyl 2-(dimethylamino)-N-hydroxy-2-oxoethanimidothioate) CAS:

30558-43-1 | Molecular Weight: 162.21 g/mol [1][2][3]

Executive Summary: The Metabolite Challenge
While the parent compound Oxamyl is widely monitored, its rapid hydrolysis in alkaline soils

and water yields Oxamyl Oxime. Regulatory bodies (EPA, EFSA) increasingly mandate the

quantification of this metabolite due to its high water solubility and potential for groundwater

leaching.

Critical Sourcing Requirement: Unlike stable parent compounds, Oxamyl Oxime exhibits

specific instability in uncapped protic solvents. Laboratories must prioritize CRMs with ISO

17034 accreditation to ensure the uncertainty budget covers long-term stability and

homogeneity.

Comparative Analysis of CRM Sources
The following table contrasts primary global suppliers based on accreditation, format, and

stability data.

Table 1: Strategic Sourcing Matrix for Oxamyl Oxime
(CAS 30558-43-1)
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Feature AccuStandard

LGC Standards

(Dr.

Ehrenstorfer)

HPC Standards WITEGA

Primary Product P-1138S-CN DRE-C15780500 683173
Oxamyl-oxime

Neat

Format
Solution (100

µg/mL)
Neat & Solution

Solution (100

µg/mL)
Neat Solid

Solvent Matrix
Acetonitrile

(AcCN)
Neat / AcCN Acetonitrile N/A

Accreditation
ISO 17034

(CRM)

ISO 17034

(CRM)
ISO 17034

ISO 9001 / ISO

17025

Purity /

Uncertainty

Certified Conc. ±

Uncertainty
>98.0% (HPLC) Certified Conc. >98.0%

Shelf Life
~12–24 Months

(Cold)

Short Shelf Life

(Note 1)
24 Months 24 Months

Storage
Freezer (<-10

°C)
Freezer / Dark

20 °C (Ship) /

Cool Store
-20 °C

Best For
Routine

Calibration

Primary Stock

Preparation

EU Regulatory

Testing

Custom Stock

Prep

Note 1 (LGC): LGC often flags carbamate metabolites with "Short Shelf Life" warnings, requiring

immediate verification upon receipt. Solvent Note: Acetonitrile is the preferred matrix over

Methanol for long-term storage, as Methanol can induce slow transesterification or degradation

in oxime structures under acidic conditions.
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Technical Workflow: High-Sensitivity LC-MS/MS
Calibration
Objective: Establish a traceable calibration curve for Oxamyl Oxime in groundwater (0.05 –

10.0 ppb) using ISO 17034 CRMs.

A. Traceability Architecture
The following diagram illustrates the unbroken chain of comparison required for ISO 17025

compliant laboratories.
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Figure 1: Metrological traceability chain ensuring data integrity from SI units to instrument

response.

B. Experimental Protocol (Modified EPA 531.2 / DuPont
Method)
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Source: Adapted from EPA Method 531.2 and DuPont LC/MS/MS methodologies for carbamate

metabolites.

Phase 1: Stock Solution Management
Ampoule Opening: Equilibrate the CRM ampoule (e.g., AccuStandard P-1138S-CN) to 20°C

before opening to prevent condensation and concentration errors.

Verification: If using a Neat standard (LGC/WITEGA), weigh 10.0 mg (corrected for purity

from CoA) into a 100 mL volumetric flask. Dissolve in HPLC-grade Acetonitrile.

Critical Control Point: Do not use Methanol for the primary stock if storing >1 month.

Storage: Transfer to amber silanized glass vials. Store at <-10°C.

Stability Limit: 6 months for Stock; 1 month for Working Standards.

Phase 2: Fortification & Calibration
Intermediate Standard (1.0 µg/mL): Dilute 100 µL of Stock into 9.9 mL of 0.1% Formic Acid in

Water.

Why Formic Acid? Acidification (pH ~3.0) stabilizes the oxime moiety against hydrolysis,

which occurs rapidly at pH > 7.

Calibration Series: Prepare 5 levels:

0.05, 0.10, 0.50, 1.0, 5.0 ng/mL (ppb).

Matrix Match: If analyzing groundwater, prepare calibrators in reagent water containing

0.1% formic acid.

Phase 3: LC-MS/MS Conditions
Column: C18 Reverse Phase (e.g., 100 x 2.1 mm, 1.7 µm).

Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
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Transition (MRM):

Quantifier: m/z 163.1

72.0

Qualifier: m/z 163.1

88.0

Performance Verification: The "Cross-Check"
Before using a new CRM batch for regulatory reporting, perform a verification cross-check to

validate the Certificate of Analysis (CoA) value.

Protocol:
Old vs. New: Prepare a 100 ppb check standard from the current (validated) lot and the new

incoming lot.

Injection: Inject Old_Std (n=3) followed by New_Std (n=3).

Calculation:

Acceptance Criteria:

< 5%: Pass. The new CRM is verified.

> 5%: Fail. Check expiration dates, re-weigh (if neat), or contact supplier.

Workflow Visualization
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Figure 2: Analytical workflow for Oxamyl Oxime determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Certified Reference Material Sources
for Oxamyl Oxime]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8686249#certified-reference-material-sources-for-
oxamyl-oxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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